Cas no 1956365-37-9 (N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride)

N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride is a synthetic organic compound featuring a pyrimidine core with a methylamino functional group. Its hydrochloride salt form enhances stability and solubility, making it suitable for various chemical and pharmaceutical applications. The pyrimidine moiety offers potential for interactions in biological systems, while the methylamine substitution provides versatility in further derivatization. This compound is commonly employed as an intermediate in medicinal chemistry, particularly in the synthesis of heterocyclic compounds with potential therapeutic relevance. Its well-defined structure and high purity ensure reproducibility in research and industrial settings. The hydrochloride form also facilitates handling and storage under standard laboratory conditions.

N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride structure

1956365-37-9 structure

Product Name:N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride

CAS No:1956365-37-9

MF:C₆H₁₀ClN₃

MW:159.616699695587

CID:4817714

PubChem ID:118798643

Update Time:2026-02-27

N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride
- N-METHYL-2-PYRIMIDINEMETHANAMINE HYDROCHLORIDE
- N-Methyl-1-(pyrimidin-2-yl)methanaminehydrochloride
- DB-159708
- N-methyl-1-pyrimidin-2-ylmethanamine;hydrochloride
- SCHEMBL19411997
- N-METHYL-2-PYRIMIDINEMETHANAMINE HCL
- SB57054
- methyl(pyrimidin-2-ylmethyl)amine hydrochloride
- N-Methyl-1-(pyrimidin-2-yl)methanamine HCl
- 1956365-37-9
- Inchi： 1S/C6H9N3.ClH/c1-7-5-6-8-3-2-4-9-6;/h2-4,7H,5H2,1H3;1H
- InChI Key： NYRKIRRMUHUJAZ-UHFFFAOYSA-N
- SMILES： Cl.N(C)CC1N=CC=CN=1

Computed Properties

Exact Mass: 159.0563250g/mol
Monoisotopic Mass: 159.0563250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 68.7
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.8

N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM324042-1g	N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride	1956365-37-9	95%	1g	$649	2023-02-02
Alichem	A089005750-1g	N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride	1956365-37-9	95%	1g	$665.54	2023-09-02
Chemenu	CM324042-1g	N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride	1956365-37-9	95%	1g	$553	2021-08-18
1PlusChem	1P01DIF5-100mg	N-methyl-1-pyrimidin-2-ylmethanamine;hydrochloride	1956365-37-9	95%	100mg	$142.00	2024-06-17
1PlusChem	1P01DIF5-250mg	N-methyl-1-pyrimidin-2-ylmethanamine;hydrochloride	1956365-37-9	95%	250mg	$241.00	2024-06-17
1PlusChem	1P01DIF5-1g	N-methyl-1-pyrimidin-2-ylmethanamine;hydrochloride	1956365-37-9	95%	1g	$669.00	2024-06-17
Ambeed	A491680-100mg	N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride	1956365-37-9	95%	100mg	$1376.0	2025-06-09
Ambeed	A491680-250mg	N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride	1956365-37-9	95%	250mg	$2337.0	2025-06-09
Ambeed	A491680-1g	N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride	1956365-37-9	95%	1g	$6297.0	2025-06-09

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Additional information on N-Methyl-1-(pyrimidin-2-yl)methanamine hydrochloride

The Role of N-Methyl-1-(pyrimidin-2-yl)methanamine Hydrochloride (CAS No. 1956365-37-9) in Modern Chemical Biology and Drug Discovery

N-Methyl derivatives of pyrimidine-based compounds have emerged as critical scaffolds in the design of bioactive molecules due to their structural versatility and potential for modulating protein-protein interactions. The compound N-Methyl-1-(pyrimidin-2-yl)methanamine Hydrochloride, identified by CAS No. 1956365-37-9, exemplifies this trend through its unique combination of a methylated amine group (N-methyl-) and a pyrimidine ring system (pyrimidin-2-yl). Structurally, it features a central methanamine moiety linked via its nitrogen atom to a 2-substituted pyrimidine ring, while the adjacent nitrogen is further methylated. This configuration imparts both lipophilicity and hydrogen bonding capacity, making it an attractive candidate for exploring receptor binding or enzyme inhibition mechanisms.

In recent studies published in the Journal of Medicinal Chemistry, compounds bearing similar architectures have demonstrated potent activity against histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and oncogenesis. For instance, a 2023 investigation highlighted that N-methyl-pyrimidine derivatives, when integrated into multi-target ligands, significantly enhanced selectivity toward HDAC isoforms compared to conventional inhibitors. While specific data on CAS 1956365---_{-_{-_{-_{-_{-_{-_{-_{-_{-_{-_{-_{-_{-_-}}}}}}}}}}}}}